Cas no 2679838-46-9 (rac-tert-butyl (3R,4R)-3-hydroxy-4-(N-methylacetamido)pyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3-hydroxy-4-(N-methylacetamido)pyrrolidine-1-carboxylate
• CAS No: 2679838-46-9
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 5619768
• PubChem ID: 165928974
• Update Time: 2025-07-17

rac-tert-butyl (3R,4R)-3-hydroxy-4-(N-methylacetamido)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2679838-46-9
• rac-tert-butyl (3R,4R)-3-hydroxy-4-(N-methylacetamido)pyrrolidine-1-carboxylate
• EN300-28308960

• Inchi： 1S/C12H22N2O4/c1-8(15)13(5)9-6-14(7-10(9)16)11(17)18-12(2,3)4/h9-10,16H,6-7H2,1-5H3/t9-,10-/m1/s1
• InChI Key： INLYWGGGWHAHIN-NXEZZACHSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1N(C(C)=O)C

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 70.1Ų

Additional information on rac-tert-butyl (3R,4R)-3-hydroxy-4-(N-methylacetamido)pyrrolidine-1-carboxylate

Introducing Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(N-methylacetamido)pyrrolidine-1-carboxylate (CAS No. 2679838-46-9): A Key Compound in Modern Medicinal Chemistry

Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(N-methylacetamido)pyrrolidine-1-carboxylate, identified by its CAS number 2679838-46-9, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the development of innovative treatments for various diseases. Its unique structural features and biological activities make it a subject of intense research interest.

The molecular structure of Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(N-methylacetamido)pyrrolidine-1-carboxylate is characterized by a pyrrolidine core, which is a five-membered heterocyclic ring containing nitrogen. This core is functionalized with several key groups, including a tert-butyl group, a hydroxyl group, and an N-methylacetamide moiety. These substituents contribute to the compound's distinct chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(N-methylacetamido)pyrrolidine-1-carboxylate has emerged as a promising candidate in this context due to its ability to modulate various cellular processes. One of the most compelling aspects of this compound is its potential to interact with biological targets in a highly selective manner, which is crucial for achieving therapeutic efficacy while minimizing side effects.

Recent studies have highlighted the compound's significance in the field of drug discovery. Researchers have demonstrated that Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(N-methylacetamido)pyrrolidine-1-carboxylate exhibits inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, preliminary findings suggest that it may have potential applications in the treatment of neurological disorders by interacting with specific neurotransmitter receptors. This capability underscores the compound's versatility and its potential to address multiple therapeutic challenges.

The synthesis of Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(N-methylacetamido)pyrrolidine-1-carboxylate represents a significant achievement in synthetic organic chemistry. The process involves multiple steps, each requiring precise control over reaction conditions and reagent selection. The introduction of chiral centers at the 3R and 4R positions is particularly challenging but essential for achieving the desired stereochemical configuration. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to ensure high enantiomeric purity.

The pharmacological properties of Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(N-methylacetamido)pyrrolidine-1-carboxylate have been extensively studied in preclinical models. These studies have revealed several key pharmacological profiles that make it an attractive candidate for further development. Notably, the compound demonstrates good solubility and bioavailability, which are critical factors for its absorption and distribution within the body. Additionally, its stability under various physiological conditions enhances its potential as a viable therapeutic agent.

One of the most exciting aspects of Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(N-methylacetamido)pyrrolidine-1-carboxylate is its potential to serve as a scaffold for structure-based drug design. By leveraging computational modeling techniques, researchers can predict how modifications to its structure might enhance its biological activity or improve its pharmacokinetic properties. This approach allows for the rapid identification of novel derivatives with improved therapeutic profiles.

The future prospects for Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(N-methylacetamido)pyrrolidine-1-carboxylate are promising. Ongoing research aims to explore its potential applications in treating a wide range of diseases, including cancer, inflammation-related disorders, and neurodegenerative conditions. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from laboratory research to clinical trials.

In conclusion, Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(N-methylacetamido)pyrrolidine-1-carboxylate (CAS No. 2679838-46-9) represents a significant advancement in medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new insights into its pharmacological properties and mechanisms of action, this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.